![molecular formula C8H10BrNO3S B1265765 (2s,5r,6s)-6-Bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid CAS No. 24138-28-1](/img/structure/B1265765.png)
(2s,5r,6s)-6-Bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
Overview
Description
“(2s,5r,6s)-6-Bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid” is a chemical compound. Detailed information about its chemical properties, structure, melting point, boiling point, density, molecular formula, and molecular weight can be found in various chemical databases .
Chemical Reactions Analysis
The analysis of chemical reactions involves studying the transformation of a substance into one or more different substances. It includes the study of reaction mechanisms, reaction rates, and the nature of the products formed .Physical And Chemical Properties Analysis
This compound’s physical and chemical properties, such as its structure, melting point, boiling point, density, molecular formula, and molecular weight, can be found in various chemical databases .Scientific Research Applications
Interaction with Metals
- Potentiometric, UV, and 1H NMR Studies : This compound's interaction with metals like Cu2+ and Zn(II) has been extensively studied. The interaction with Cu2+ demonstrates the compound's potential in forming complex species, offering insights into its binding and sequestering abilities towards metal cations (Cardiano et al., 2017). Similarly, its interaction with Zn(II) in aqueous solutions suggests potential applications in biophysical chemistry, given the significant role of zinc in biological systems (Cardiano et al., 2017).
Crystal Structure Analysis
- X-ray Crystallography : The crystal structure of this compound, known as (+)-6-aminopenicillanic acid, has been analyzed using X-ray crystallography. This analysis reveals the compound's zwitterionic nature and provides detailed information on its molecular interactions and stability (Saouane et al., 2013).
Synthesis and Pharmacology
- Synthesis of Schiff Base Derivatives : The compound has been used to synthesize novel Schiff base derivatives, which were then screened for their antibacterial and fungicidal activities. This synthesis demonstrates the compound's role as a precursor in developing new pharmacological agents (Al-Masoudi et al., 2015).
Chemical Reactions and Energy Calculations
- Thermal Decarbonylation : The compound undergoes thermal decarbonylation, a reaction that offers insights into new types of fragmentation reactions for penam carboxylic acids. This process has implications for understanding and manipulating the compound's chemical properties (Wiitala et al., 2008).
- Molar Enthalpy of Crystallization : The molar enthalpies of crystallization of this compound in various aqueous solutions have been estimated, revealing its exothermic crystallization process. Such studies are crucial for understanding its solubility and crystallization behavior (Su & Wang, 2010).
NMR Studies and Density Functional Methods
- NMR Studies and Density Functional Methods : NMR chemical shift assignments for this compound have been made, providing valuable data for distinguishing its stereoisomers. Such studies are essential for drug development and molecular characterization (Wiitala et al., 2007).
Corrosion Inhibition
- Corrosion Inhibition of Mild Steel : The compound has been found to inhibit the corrosion of mild steel in acidic environments, suggesting its potential use as a corrosion inhibitor in industrial applications (Eddy et al., 2007).
Future Directions
properties
IUPAC Name |
(2S,5R,6S)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO3S/c1-8(2)4(7(12)13)10-5(11)3(9)6(10)14-8/h3-4,6H,1-2H3,(H,12,13)/t3-,4-,6+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAVPSCAAXXVSFU-RVJQKOHUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(N2C(S1)C(C2=O)Br)C(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1([C@@H](N2[C@H](S1)[C@H](C2=O)Br)C(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101122521 | |
Record name | (2S,5R,6S)-6-Bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101122521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
24138-28-1 | |
Record name | (2S,5R,6S)-6-Bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=24138-28-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2S-(2alpha,5alpha,6alpha))-6-Bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024138281 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (2S,5R,6S)-6-Bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101122521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [2S-(2α,5α,6α)]-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.830 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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